2-(2-{4-[2-(2,3-dichloroanilino)-2-oxoethoxy]-3-iodo-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide

• Molecular Formula: C25H21Cl2IN4O6
• Molecular Weight: 671.3 g/mol
• IUPAC Name: N//'-[(E)-[4-[2-(2,3-dichloroanilino)-2-oxoethoxy]-3-iodo-5-methoxyphenyl]methylideneamino]-N-(2-methoxyphenyl)oxamide
• InChI: InChI=1S/C25H21Cl2IN4O6/c1-36-19-9-4-3-7-17(19)31-24(34)25(35)32-29-12-14-10-16(28)23(20(11-14)37-2)38-13-21(33)30-18-8-5-6-15(26)22(18)27/h3-12H,13H2,1-2H3,(H,30,33)(H,31,34)(H,32,35)/b29-12+
• InChI Key: AJXYRZNGBYXYJO-XKJRVUDJSA-N
• Isomeric SMILES: COC1=CC=CC=C1NC(=O)C(=O)N/N=C/C2=CC(=C(C(=C2)I)OCC(=O)NC3=C(C(=CC=C3)Cl)Cl)OC
• SMILES: COC1=CC=CC=C1NC(=O)C(=O)NN=CC2=CC(=C(C(=C2)I)OCC(=O)NC3=C(C(=CC=C3)Cl)Cl)OC

Description

The compound 2-(2-{4-[2-(2,3-dichloroanilino)-2-oxoethoxy]-3-iodo-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide, also known as Compound A, is a synthetic compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-(2-{4-[2-(2,3-dichloroanilino)-2-oxoethoxy]-3-iodo-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A is not fully understood, but it is believed to involve the inhibition of certain enzymes and pathways that are involved in cell proliferation and survival. It has been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a promising mechanism for cancer treatment.
Biochemical and Physiological Effects:
2-(2-{4-[2-(2,3-dichloroanilino)-2-oxoethoxy]-3-iodo-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A has been shown to have a number of biochemical and physiological effects, including the inhibition of cell proliferation and the induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory effects and to inhibit the growth of certain bacteria. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-{4-[2-(2,3-dichloroanilino)-2-oxoethoxy]-3-iodo-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A in lab experiments is its potential for use in cancer research and the development of cancer treatments. However, the complex synthesis method and limited availability of the compound may make it difficult to use in some experiments. Additionally, the potential side effects of the compound on non-cancerous cells must be carefully considered.

Future Directions

There are a number of potential future directions for research on 2-(2-{4-[2-(2,3-dichloroanilino)-2-oxoethoxy]-3-iodo-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A. One area of interest is the development of more efficient and cost-effective synthesis methods for the compound. Additionally, further research is needed to fully understand the mechanism of action and the biochemical and physiological effects of the compound. Finally, the potential for the development of cancer treatments using 2-(2-{4-[2-(2,3-dichloroanilino)-2-oxoethoxy]-3-iodo-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A should be further explored.

Synthesis Methods

2-(2-{4-[2-(2,3-dichloroanilino)-2-oxoethoxy]-3-iodo-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A is synthesized through a multi-step process that involves the reaction of various reagents and solvents. The synthesis method is complex and requires a high level of expertise in organic chemistry. The exact details of the synthesis method are beyond the scope of this paper, but it should be noted that the synthesis of 2-(2-{4-[2-(2,3-dichloroanilino)-2-oxoethoxy]-3-iodo-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A is challenging and requires careful attention to detail.

Scientific Research Applications

2-(2-{4-[2-(2,3-dichloroanilino)-2-oxoethoxy]-3-iodo-5-methoxybenzylidene}hydrazino)-N-(2-methoxyphenyl)-2-oxoacetamide A has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have cytotoxic effects on cancer cells, making it a potential candidate for the development of cancer treatments. Additionally, it has been studied for its potential use in the treatment of other diseases, such as Alzheimer's disease.